Cas no 156900-92-4 (Spiro[oxirane-2,1'(2'H)-pentaleno[1,6a-c]pyran]-5'-carboxylicacid, octahydro-7',8'-dimethyl-2'-oxo-, [1'R-(1'a,4'aa,5'a,6'ab,7'a,8'b,9'aR*)]- (9CI))

• Product name: Spiro[oxirane-2,1'(2'H)-pentaleno[1,6a-c]pyran]-5'-carboxylicacid, octahydro-7',8'-dimethyl-2'-oxo-, [1'R-(1'a,4'aa,5'a,6'ab,7'a,8'b,9'aR*)]- (9CI)
• CAS No: 156900-92-4
• MF: C₁₅H₂₀O₅
• MW: 280.316305160522
• CID: 193524
• PubChem ID: 190858

Spiro[oxirane-2,1'(2'H)-pentaleno[1,6a-c]pyran]-5'-carboxylicacid, octahydro-7',8'-dimethyl-2'-oxo-, [1'R-(1'a,4'aa,5'a,6'ab,7'a,8'b,9'aR*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Spiro[oxirane-2,1'(2'H)-pentaleno[1,6a-c]pyran]-5'-carboxylicacid, octahydro-7',8'-dimethyl-2'-oxo-, [1'R-(1'a,4'aa,5'a,6'ab,7'a,8'b,9'aR*)]- (9CI)
• 7,8-dimethyl-2-oxospiro[4,4a,5,6,6a,7,8,9-octahydropentaleno[1,6a-c]pyran-1,2'-oxirane]-5-carboxylic acid
• Spiro[oxirane-2,1'(2'H)-pentaleno[1,6a-c]pyran]-5'-carboxylicacid, octahydro-7',8'-dimethyl-2'...
• Spiro[oxirane-2,1'(2'H)-pentaleno[1,6a-c]pyran]-5'-carboxylicacid, octahydro-7',8'-dimethyl-2'-oxo-, [1'R-(1'a,4'aa,5'a,6'ab,
• 2,3,6,7-Tetrahydropentalenolactone
• 6',7'-dimethyl-3'-oxooctahydrospiro[oxirane-2,4'-pentaleno[1,6a-c]pyran]-9'-carboxylic acid
• AC1L4RET
• AC1Q5V4S
• AG-J-65925
• AR-1H0418
• CTK4C9213
• Tetrahydropentalenolactone
• 6',7'-Dimethyl-3'-oxooctahydro-3'H-spiro[oxirane-2,4'-pentaleno[1,6a-c]pyran]-9'-carboxylic acid
• 156900-92-4
• DTXSID80935568

• Inchi： InChI=1S/C15H20O5/c1-7-4-14-10(8(7)2)3-9(12(16)17)11(14)5-19-13(18)15(14)6-20-15/h7-11H,3-6H2,1-2H3,(H,16,17)
• InChI Key： HXNTZKHPSFBXPN-UHFFFAOYSA-N
• SMILES： OC(C1CC2C(C(CC32C2(C(OCC13)=O)CO2)C)C)=O

Computed Properties

• Exact Mass: 280.131
• Monoisotopic Mass: 280.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 491.9°Cat760mmHg
• Flash Point: 186.9°C
• Refractive Index: 1.57